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Compound of Interest

Compound Name:
4-(2-Bromoethyl)morpholine

hydrobromide

CAS No.: 42802-94-8

Cat. No.: B1287446

Get Quote

An In-depth Technical Guide to 4-(2-Bromoethyl)morpholine Hydrobromide for Advanced

Research Applications

Abstract
This technical guide provides a comprehensive overview of 4-(2-Bromoethyl)morpholine
hydrobromide, a critical reagent for researchers, scientists, and professionals in drug

development. The document delves into its fundamental physicochemical properties, with a

primary focus on its molecular weight and structure. It further details a validated synthesis

protocol, explores its significant applications as a versatile morpholinoethylating agent in

medicinal chemistry, and outlines rigorous safety, handling, and storage procedures. The guide

is structured to deliver not just data, but actionable insights, explaining the causality behind

experimental choices and grounding all information in authoritative sources to ensure scientific

integrity.
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Introduction: The Strategic Importance of the
Morpholinoethyl Moiety
In the landscape of modern medicinal chemistry, the morpholine ring is recognized as a

"privileged pharmacophore."[1] Its inclusion in a drug candidate can significantly enhance

pharmacological activity and modulate pharmacokinetic properties, such as improving aqueous

solubility, metabolic stability, and overall absorption, distribution, metabolism, and excretion

(ADME) profiles. 4-(2-Bromoethyl)morpholine hydrobromide serves as a key building block,

providing a reliable and efficient method for introducing the valuable morpholinoethyl moiety

onto a wide range of molecular scaffolds.[2]

The molecule itself consists of a stable morpholine ring connected to a bromoethyl group,

which acts as a potent electrophile. The hydrobromide salt form enhances the compound's

stability and handling characteristics, making it a preferred choice in many synthetic

laboratories.[2] This guide will elucidate the properties and protocols that make this reagent an

indispensable tool in the synthesis of novel therapeutic agents.

Physicochemical Properties and Characterization
Accurate characterization of a reagent is the bedrock of reproducible science. The fundamental

properties of 4-(2-Bromoethyl)morpholine hydrobromide are summarized below.

Core Molecular Data
The precise molecular weight is essential for stoichiometric calculations in reaction planning.

Multiple authoritative databases confirm the molecular weight and formula.[2][3]
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Property Value Source(s)

Molecular Weight 274.98 g/mol [3]

Chemical Formula C₆H₁₃Br₂NO [3]

CAS Number 42802-94-8 [3]

IUPAC Name

4-(2-

bromoethyl)morpholine;hydrob

romide

[3]

SMILES C1COCCN1CCBr.Br

InChIKey
UGHOJWLZPSTTKB-

UHFFFAOYSA-N
[3]

Physical and Chemical Properties
These properties are critical for determining appropriate solvents, reaction temperatures, and

storage conditions.
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Property Value Notes & Causality

Physical Form
White to off-white/pink

crystalline solid

[4] The crystalline salt form

contributes to its stability

compared to the freebase oil.

Melting Point 130-131 °C or 222-224 °C

[4] Note: Discrepancies exist

across suppliers. The higher

value is more frequently cited

for the HBr salt. Always consult

the Certificate of Analysis

(CoA) for the specific lot.

Solubility
Soluble in water, ethanol, and

other polar solvents

[2] The hydrobromide salt

structure imparts high polarity,

facilitating its use in a variety of

protic and polar aprotic solvent

systems.

Storage Temperature Room temperature or 2-8°C

[4] While some suppliers state

room temperature storage,

refrigeration (2-8°C) is

recommended for long-term

stability to minimize potential

degradation.

Synthesis and Reaction Mechanism
Understanding the synthesis of 4-(2-Bromoethyl)morpholine hydrobromide provides insight

into potential impurities and informs its application. A common and effective method is the

bromination of 2-morpholinoethanol.

Synthetic Workflow: Appel Reaction
The conversion of the precursor alcohol, 2-morpholinoethanol, to the desired alkyl bromide can

be efficiently achieved via an Appel reaction. This reaction utilizes triphenylphosphine (PPh₃)

and a carbon tetrahalide, such as carbon tetrabromide (CBr₄), to generate the reactive

phosphonium salt in situ, which facilitates the nucleophilic substitution of the hydroxyl group.[5]
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Reactants

Process

Products & Byproducts

2-Morpholinoethanol

Mix at 0°C

Carbon Tetrabromide (CBr4) Triphenylphosphine (PPh3) Dichloromethane (Solvent)

Stir at Ambient Temp
(Overnight)

Reaction Initiation

Concentrate under
Reduced Pressure

Workup Start

Triphenylphosphine Oxide

Byproduct

Bromoform

Byproduct

Purify via Silica Gel
Chromatography

Crude Product

4-(2-Bromoethyl)morpholine
(Free Base Oil)

Purified Product
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4-(2-Bromoethyl)morpholine
(HBr salt)

Alkylated Product
(with Morpholinoethyl Moiety)

Nucleophile
(e.g., R-NH2)

Non-Nucleophilic Base
(e.g., DIPEA, K2CO3)

Deprotonates
Nucleophile & HBr

Polar Aprotic Solvent
(e.g., DMF, Acetonitrile)

Reaction Medium

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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